Cas no 96-70-8 (2-tert-butyl-4-ethylphenol)

2-tert-butyl-4-ethylphenol structure
2-tert-butyl-4-ethylphenol structure
2-tert-butyl-4-ethylphenol
96-70-8
C12H18O
178.270723819733
MFCD00069413
34869
7309

2-tert-butyl-4-ethylphenol Properties

Names and Identifiers

    • 2-(tert-Butyl)-4-ethylphenol
    • 2-Butyl-2-ethyl-1,3-propanediol
    • 2-(tert)-Butyl-4-ethylphenol
    • 2-tert-Butyl-4-ethylphenol
    • 2-tert-Butyl-4-ethylphenolneat
    • 2-T-BUTYL-4-ETHYLPHENOL
    • 4-Aethyl-2-tert-butyl-phenol
    • 4-Ethyl-2-tert-butylphenol
    • 4-Hydroxy-1-aethyl-3-tert.-butyl-benzol
    • 6-di-t-butyl-4-ethylphenol
    • Phenol,2-tert-butyl-4-ethyl- (6CI,7CI,8CI)
    • 2-tert-Butyl-p-ethylphenol
    • 6-tert-Butyl-4-ethylphenol
    • 6-tert-Butyl-p-ethylphenol
    • 2-(1,1-Dimethylethyl)-4-ethylphenol
    • 2-tert-Butyl-4-ethyl-1-hydroxybenzene
    • 2-(1,1-Dimethylethyl)-4-ethylphenol (ACI)
    • Phenol, 2-tert-butyl-4-ethyl- (6CI, 7CI, 8CI)
    • Benzene, 2tertbutyl4ethyl1hydroxy
    • NCGC00248017-01
    • LZHCVNIARUXHAL-UHFFFAOYSA-
    • W-109362
    • Phenol, 2-(1,1-dimethylethyl)-4-ethyl-
    • D88860
    • 96-70-8
    • NCGC00254521-01
    • NS00015705
    • Benzene, 2-tert-butyl-4-ethyl-1-hydroxy-
    • CS-W017309
    • Q26840733
    • 2-tert-butyl-4-ethyl-phenol
    • 2-tert-Butyl-4-ethylphenol, 99%
    • P944B16873
    • 2-T-BUTYL-4-ETHYLPHENOL [HSDB]
    • Phenol, 2(1,1dimethylethyl)4ethyl
    • Phenol, 2-tert-butyl-4-ethyl-
    • CHEMBL224237
    • Phenol, 2tertbutyl4ethyl
    • HSDB 5305
    • EN300-20846
    • SCHEMBL245857
    • EINECS 202-526-8
    • B1810
    • DTXSID4044581
    • [2-(methylamino)acetyl] (2S)-2-[[(2R)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-5-guanidino-pentanoyl]amino]-3-phenyl-propanoate
    • UNII-P944B16873
    • 2-(T-BUTYL)-4-ETHYLPHENOL
    • CAS-96-70-8
    • DTXCID2024581
    • AKOS000120797
    • 2tertButyl4ethylphenol
    • Tox21_300390
    • DS-18425
    • MFCD00069413
    • 4Ethyl2tertbutylphenol
    • +Expand
    • MFCD00069413
    • LZHCVNIARUXHAL-UHFFFAOYSA-N
    • 1S/C12H18O/c1-5-9-6-7-11(13)10(8-9)12(2,3)4/h6-8,13H,5H2,1-4H3
    • OC1C(C(C)(C)C)=CC(CC)=CC=1

Computed Properties

  • 178.13600
  • 1
  • 1
  • 2
  • 178.135765
  • 13
  • 157
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 4
  • 3
  • 0
  • 20.2

Experimental Properties

  • 3.25210
  • 20.23000
  • 1.5087 (estimate)
  • 248°C(lit.)
  • 28-32 °C (lit.)
  • Fahrenheit: 235.4 ° f
    Celsius: 113 ° c
  • 3291
  • Not determined
  • Not determined
  • 0.939 g/mL at 25 °C(lit.)

2-tert-butyl-4-ethylphenol Security Information

  • GHS05 GHS05
  • TY3605000
  • 3
  • S26-S37/39-S45-S36/37/39-S27
  • R34
  • C C
  • UN 2430
  • H314
  • P280,P305+P351+P338,P310
  • warning
  • Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
  • 34
  • Danger

2-tert-butyl-4-ethylphenol Customs Data

  • 2907199090

  • China Customs Code:

    2907199090

    Overview:

    2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-tert-butyl-4-ethylphenol Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003IEA-25g
2-(tert-Butyl)-4-ethylphenol
 96-70-8 98%
25g
 $12.00 2024-04-19
A2B Chem LLC
AB63010-25g
2-tert-Butyl-4-ethylphenol
 96-70-8 98%
25g
 $11.00 2024-07-18
Aaron
AR003IMM-10g
2-(tert-Butyl)-4-ethylphenol
 96-70-8 98%
10g
 $5.00 2024-07-18
abcr
AB138692-10 g
2-tert-Butyl-4-ethylphenol, 97%; .
 96-70-8 97%
10g
 €78.90 2023-05-09
Alichem
A019145707-500g
2-(tert-Butyl)-4-ethylphenol
 96-70-8 95%
500g
 $228.80 2023-08-31
Ambeed
A164737-5g
2-(tert-Butyl)-4-ethylphenol
 96-70-8 98%
5g
 $7.0 2024-07-18
Chemenu
CM117226-500g
2-(tert-butyl)-4-ethylphenol
 96-70-8 95%
500g
 $206
Enamine
EN300-20846-0.05g
2-tert-butyl-4-ethylphenol
 96-70-8 98%
0.05g
 $19.0 2023-09-16
eNovation Chemicals LLC
D753207-500g
2-(tert-Butyl)-4-ethylphenol
 96-70-8 98%
500g
 $300 2022-04-15
OTAVAchemicals
2848868-50MG
2-tert-butyl-4-ethylphenol
 96-70-8 95%
50MG
 $29 2023-07-07

2-tert-butyl-4-ethylphenol Synthesis

Synthetic Circuit 1

4130-42-1 4130-42-1
96-70-8 96-70-8
Reaction Conditions
Reference
Thermal de-tert-butylation of 2,6-di-tert-butylphenol and its derivatives
Kun, O. B.; Nogina, N. I.; Ostashevskaya, L. A.; Egorov, E. M.; Kuzubova, L. I.; et al, Zhurnal Organicheskoi Khimii, 1984, 20(12), 2608-11

Synthetic Circuit 2

123-07-9 123-07-9
75-65-0 75-65-0
96-70-8 96-70-8
Reaction Conditions
1.1 Catalysts: Hydrochloric acid ,  Iron chloride (FeCl3) Solvents: 1,2-Dichloroethane ,  Water ;  24 h, 50 °C
Reference
Synergistic Bronsted/Lewis acid catalyzed aromatic alkylation with unactivated tertiary alcohols or di-tert-butylperoxide to synthesize quaternary carbon centers
Pan, Aaron; Chojnacka, Maja; Crowley, Robert III; Gottemann, Lucas; Haines, Brandon E.; et al, Chemical Science, 2022, 13(12), 3539-3548

Synthetic Circuit 3

123-07-9 123-07-9
75-65-0 75-65-0
96-70-8 96-70-8
Reaction Conditions
1.1 Catalysts: Hydrochloric acid ,  Iron chloride (FeCl3) Solvents: 1,2-Dichloroethane ,  Water ;  24 h, 50 °C
Reference
Synergistic Bronsted/lewis acid catalyzed aromatic alkylation with unactivated tertiary alcohols or di-tert-butylperoxide to synthesize quaternary carbon centers
Pan, Aaron; Chojnacka, Maja; Crowley, Robert III; Gottemann, Lucas; Haines, Brandon E.; et al, ChemRxiv, 2021, , 1-9

Synthetic Circuit 4

123-07-9 123-07-9
115-11-7 115-11-7
96-70-8 96-70-8
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid ;  0.5 MPa, 80 °C
Reference
Preparation of 2-tert-butyl-4-ethylphenol
, China, , ,

Synthetic Circuit 5

4130-42-1 4130-42-1
96-70-8 96-70-8
Reaction Conditions
Reference
2-Tert-butyl-4-alkylphenols
, USSR, , ,

Synthetic Circuit 6

96-70-8 96-70-8
Reaction Conditions
Reference
Selective process for preparing 2,4- or 3,6-disubstituted phenol compounds
, European Patent Organization, , ,

Synthetic Circuit 7

96-70-8 96-70-8
Reaction Conditions
Reference
process for the preparation of phenols by catalytic transalkylation of tertiary-butylphenols
, Japan, , ,

Synthetic Circuit 8

96-70-8 96-70-8
Reaction Conditions
Reference
2-Tert-Butyl-4-methylphenol or 2-tert-butyl-4-ethylphenol
, USSR, , ,

Synthetic Circuit 9

96-70-8 96-70-8
Reaction Conditions
Reference
Oxidative coupling reaction of 2-halophenols with potassium hexacyanoferrate(III) in benzene solution
Tashiro, Masashi; Yoshiya, Haruo, Heterocycles, 1983, 20(4), 653-60

Synthetic Circuit 10

620-17-7 620-17-7
123-07-9 123-07-9
115-11-7 115-11-7
96-70-8 96-70-8
4237-25-6 4237-25-6
Reaction Conditions
1.1 Reagents: 3,5-Dimethylphenol ,  Sulfuric acid ;  rt → 60 °C; 8 h, 60 °C; 2 h, 60 °C
Reference
Extraction and separation of 3,5-xylenol from 3,5-xylenol and m-p-ethyl phenol mixture
, China, , ,

Synthetic Circuit 11

620-17-7 620-17-7
123-07-9 123-07-9
115-11-7 115-11-7
96-70-8 96-70-8
4237-25-6 4237-25-6
Reaction Conditions
1.1 Solvents: N-Methyl-2-pyrrolidone hydrogen sulfate ,  Sulfamic acid, compd. with 1-methyl-2-pyrrolidinone (1:?) ;  50 °C; < 60 °C
Reference
Process for separation of 3-ethylphenol and 4-ethylphenol
, China, , ,

2-tert-butyl-4-ethylphenol Raw materials

2-tert-butyl-4-ethylphenol Preparation Products

2-tert-butyl-4-ethylphenol Suppliers

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:96-70-8)
SFD1559
25KG,200KG,1000KG
99%
Wednesday, 11 December 2024 17:02

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